Cas no 87585-32-8 ((+)-Lyoniresinol 9'-O-glucoside)

• Product Name: (+)-Lyoniresinol 9'-O-glucoside
• CAS No: 87585-32-8
• MF: C₂₈H₃₈O₁₃
• MW: 582.59352
• CID: 837122
• PubChem ID: 14521083
• Update Time: 2025-08-05

(+)-Lyoniresinol 9'-O-glucoside Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R,6R)-2-[(1S,3R)-7-hydroxy-1-(4-hydroxy-3,5-dimethoxy-phenyl)-3-(hydroxymethyl)-6,8-dimethoxy-tetralin-2-yl]-6-(hydroxymethyl)-2-methoxy-oxane-3,4,5-triol
• (+)-Lyoniresinol 9'-O-glucoside
• (2R,3R,4S,5R,6R)-2-[(1S,3R)-7-hydroxy-1-(4-hydroxy-3,5-dimethoxy-phenyl)-3-(hydroxymethyl)-6,8-dimethoxy-tetralin-2-yl]-6-(hy
• 3alpha-O-(beta-D-Glucopyranosyl)-lyoniresinol
• Lyoniresinol 9'-beta-D-glucopyranoside
• (+)-lyoniresinol-3-alpha-O-beta-D-glucopyranoside
• CS-0016086
• (+)-Lyoniresinol 3alpha-O-beta-D-glucopyranoside
• SMR001215805
• MLS000563029
• HMS2268O23
• Q27135222
• E80679
• BDBM94838
• (2R,3R,4S,5S,6R)-2-[[(1S,2R,3R)-7-hydroxy-1-(4-hydroxy-3,5-dimethoxy-phenyl)-6,8-dimethoxy-3-methylol-tetralin-2-yl]methoxy]-6-methylol-tetrahydropyran-3,4,5-triol
• HY-N0952
• CHEMBL464198
• FS-9487
• (2R,3R,4S,5S,6R)-2-[[(1S,2R,3R)-7-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• lyoniresinol glucoside
• A-D-glucopyranoside
• (+)-lyoniresinol 9'-O-beta-D-glucopyranoside
• 87585-32-8
• SCHEMBL23203493
• (2R,3R,4S,5S,6R)-2-[[(1S,2R,3R)-1-(3,5-dimethoxy-4-oxidanyl-phenyl)-3-(hydroxymethyl)-6,8-dimethoxy-7-oxidanyl-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• pteleifoside G
• A-O-
• AKOS040762638
• cid_10483388
• CHEBI:66606
• (+)-Lyoniresinol 3
• DTXSID101007668
• [(1S,2R,3R)-7-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methyl beta-D-glucopyranoside
• 2-{[7-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl] methoxy}-6-(hydroxymethyl) oxane-3,4,5-triol
• (+)-Lyoniresinol 3alpha-O-beta-glucopyranoside
• (7'R)-(+)-Lyoniresinol 9'-glucoside
• Compound NP-000519
• NCGC00180141-01
• 2-[[7-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• BRD-A20647696-001-01-8
• MEGxp0_000207
• CHEBI:191569
• AKOS040740148
• (2R,3R,4S,5S,6R)-2-[(1S,3R)-7-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl]-6-(hydroxymethyl)-2-methoxyoxane-3,4,5-triol
• ACon1_001787
• [ "" ]
• (2S,3R,4S)-3a-[(beta-D-glucopyranosyl)oxy]lyoniresinol
• 3,3',4,4',5,5',9,9'-Octahydroxy-2,7'-cyclolignan; (7'R,8R,8'R)-form, 3,3',5,5'-Tetra-Me ether, 9'-O-β-D-glucopyranoside
• [(1R,2S,3R)-7-Hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydro-2-naphthalenyl]methyl beta-D-glucopyranoside
• (2S,3R,4R)-3a-[(beta-D-glucopyranosyl)oxy]lyoniresinol
• [(1R,2R,3S)-7-Hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydro-2-naphthalenyl]methyl beta-D-glucopyranoside
• [(1S,2S,3R)-7-Hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydro-2-naphthalenyl]methyl beta-D-glucopyranoside
• ConMedNP.925
• (2R,3S,4S)-3a-[(beta-D-glucopyranosyl)oxy]lyoniresinol
• [(1S,2R,3S)-7-Hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydro-2-naphthalenyl]methyl beta-D-glucopyranoside
• (+)-Lyoniresinol-3α-O-β-glucopyranoside
• (2R,3S,4R)-3a-[(beta-D-glucopyranosyl)oxy]lyoniresinol
• MLSMR
• (-)-Lyoniresinol-3α-O-β-glucopyranoside
• (-)-Lyoniresinol 3alpha-O-beta-D-glucopyranoside
• (+)-Lyoniresinola9'-O-glucoside
• DA-59435
• (+)-lyoniresinol-3a-O-beta-glucoside

• Inchi： InChI=1S/C28H38O13/c1-36-16-7-13(8-17(37-2)22(16)31)20-15(11-40-28-26(35)25(34)23(32)19(10-30)41-28)14(9-29)5-12-6-18(38-3)24(33)27(39-4)21(12)20/h6-8,14-15,19-20,23,25-26,28-35H,5,9-11H2,1-4H3/t14-,15-,19+,20+,23+,25-,26+,28+/m0/s1
• InChI Key： PQQRNPDHSJDAGV-HQSXISOASA-N
• SMILES： COC1=CC(=CC(=C1O)OC)C2C(C(CC3=CC(=C(C(=C23)OC)O)OC)CO)COC4C(C(C(C(O4)CO)O)O)O

Computed Properties

• Exact Mass: 582.23100
• Monoisotopic Mass: 582.23124126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 797.2±60.0 °C at 760 mmHg
• Flash Point: 435.9±32.9 °C
• PSA: 196.99000
• LogP: -0.13860
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

(+)-Lyoniresinol 9'-O-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on (+)-Lyoniresinol 9'-O-glucoside

Recent Advances in the Study of (+)-Lyoniresinol 9'-O-glucoside (CAS: 87585-32-8): A Promising Natural Compound in Chemical Biology and Medicine

The compound (+)-Lyoniresinol 9'-O-glucoside (CAS: 87585-32-8) has recently garnered significant attention in the field of chemical biology and medicinal research due to its unique structural properties and potential therapeutic applications. This lignan glycoside, derived from various plant sources, has been the subject of multiple studies exploring its pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects. Recent advancements in analytical techniques and bioassay methodologies have enabled researchers to delve deeper into the mechanistic pathways through which this compound exerts its biological effects.

One of the key breakthroughs in the study of (+)-Lyoniresinol 9'-O-glucoside involves its role in modulating cellular signaling pathways. A 2023 study published in the Journal of Natural Products demonstrated that this compound can inhibit the NF-κB pathway, thereby reducing inflammation in macrophage cells. The research utilized high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to quantify the compound's concentration and purity, while in vitro assays confirmed its bioactivity. These findings suggest potential applications in treating chronic inflammatory diseases.

Another significant development is the exploration of (+)-Lyoniresinol 9'-O-glucoside as an anticancer agent. A recent study in the European Journal of Medicinal Chemistry (2024) highlighted its ability to induce apoptosis in cancer cells by upregulating pro-apoptotic proteins such as Bax and caspase-3. The study employed molecular docking simulations to predict the compound's interactions with key protein targets, followed by experimental validation using cell culture models. The results indicate that (+)-Lyoniresinol 9'-O-glucoside could serve as a lead compound for developing novel anticancer therapies.

In addition to its pharmacological properties, recent research has also focused on the biosynthesis and sustainable production of (+)-Lyoniresinol 9'-O-glucoside. A 2024 paper in Biotechnology Advances described the use of metabolic engineering in plant cell cultures to enhance the yield of this compound. By overexpressing key enzymes in the phenylpropanoid pathway, researchers achieved a 3-fold increase in production, paving the way for scalable and cost-effective manufacturing.

Despite these promising findings, challenges remain in the clinical translation of (+)-Lyoniresinol 9'-O-glucoside. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's multifaceted biological activities and recent advancements in its characterization and production underscore its potential as a valuable asset in drug discovery and development.